Cas no 112-42-5 (1-Undecanol)

1-Undecanol Properties

Names and Identifiers

• 1-Undecanol
• 1-HENDECANOL
• ALCOHOL C-11
• ALCOHOL C-11 UNDECYLIC
• FEMA 3097
• HENDECANOL
• N-UNDECYL ALCOHOL
• RARECHEM AL BD 0156
• UNDECANOL
• UNDECANOL, 1-
• UNDECYL ALCOHOL
• UNDECYLIC ALCOHOL
• 1-undecylalcohol
• alcooln-undecylique
• Decyl carbinol
• Dlcohol c-11 undecylic
• Hendecanoic alcohol
• Hendecyl alcohol
• n-Undecanol
• UNDECANOL, 1-(AS) PrintBack
• Alcohol C11
• undecan-1-ol
• Tip-Nip
• Neodol 1
• Neoflex 11
• undecan-1-
• 1-undecyl alcohol
• alcool n-undecylique
• n-Hendecylenic alcohol
• n-Undecan-1-ol
• C11 alcohol
• Fatty alcohol(C11)
• Alcohol, undecyl
• Undecanol-(1)
• FEMA No. 3097
• KJIOQYGWTQBHNH-UHFFFAOYSA-N
• 06MJ0P28T3
• DSSTox_CID_6915
• Undecyl alcohol
• +Expand

• MDL： MFCD00004751
• InChIKey： KJIOQYGWTQBHNH-UHFFFAOYSA-N
• Inchi： 1S/C11H24O/c1-2-3-4-5-6-7-8-9-10-11-12/h12H,2-11H2,1H3
• SMILES： O([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]
• BRN： 1698334

Computed Properties

• Exact Mass: 172.18300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 9
• Monoisotopic Mass: 172.183
• Heavy Atom Count: 12
• Complexity: 71.4
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 20.2

Experimental Properties

• LogP: 3.50950
• PSA: 20.23000
• Refractive Index: n20/D 1.44(lit.)
• Water Partition Coefficient: Not miscible or difficult to mix with water. Soluble in chloroform and ethyl acetate.
• Boiling Point: 147°C/25mmHg(lit.)
• Melting Point: 11 °C (lit.)
• Flash Point: Fahrenheit: 235.4 ° f
  Celsius: 113 ° c
  
• FEMA: 3097 | UNDECYL ALCOHOL
• Solubility: 0.0057g/l insoluble
• Color/Form: Colorless or light yellow liquid with lemon flavor.
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents, strong acids.
• Solubility: Insoluble in water, soluble in alcohol and ether.
• Density: 0.83 g/mL at 25 °C(lit.)

1-Undecanol Security Information

• Symbol: GHS07 GHS09
• RTECS：YQ3155000
• WGK Germany：2
• Safety Term：9
• Safety Instruction： S37-S61-S36/37
• Packing Group：III
• Packing Group：III
• Risk Phrases：R38; R43; R51/53
• Hazard Level：9
• Dangerous goods sign： Xi N
• Hazardous Material transportation number：UN 3082 9/PG 3
• Hazard Statement： H315,H317,H411
• Warning Statement： P273,P280
• Prompt：warning
• Storage Condition：2-8°C
• PackingGroup：III
• Risk Phrases： 38-43-51/53
• Signal Word：Warning
• TSCA：Yes
• HazardClass：9

1-Undecanol Customs Data

• HS CODE：2905199090
• Customs Data：

  China Customs Code:

  2905199090

  Overview:

  2905199090. Other saturated monohydric alcohols. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2905199090. saturated monohydric alcohols. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Natural Products and Extracts Flavors and Fragrances Essential Oils
• Natural Products and Extracts Flavors and Fragrances